Cas no 66937-56-2 (tert-butyl 3-(cyclohexylamino)propanoate)

• Product Name: tert-butyl 3-(cyclohexylamino)propanoate
• CAS No: 66937-56-2
• MF: C₁₃H₂₅NO₂
• MW: 227.343104124069
• CID: 1719054
• PubChem ID: 42656864
• Update Time: 2025-07-19

tert-butyl 3-(cyclohexylamino)propanoate Chemical and Physical Properties

Names and Identifiers

• 3-cyclohexylamino-propionic Acid Tert-butyl Ester
• tert-butyl 3-(cyclohexylamino)propanoate
• 66937-56-2
• MFCD06761668
• AKOS040767733
• EN300-11031796
• SCHEMBL3725473
• F80009

• Inchi： 1S/C13H25NO2/c1-13(2,3)16-12(15)9-10-14-11-7-5-4-6-8-11/h11,14H,4-10H2,1-3H3
• InChI Key： YHEGEGRJAGMVKA-UHFFFAOYSA-N
• SMILES： O(C(CCNC1CCCCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 227.18900
• Monoisotopic Mass: 227.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33000
• LogP: 3.03140

Additional information on tert-butyl 3-(cyclohexylamino)propanoate

Recent Advances in the Application of tert-Butyl 3-(Cyclohexylamino)propanoate (CAS: 66937-56-2) in Chemical Biology and Pharmaceutical Research

The compound tert-butyl 3-(cyclohexylamino)propanoate (CAS: 66937-56-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This ester derivative, characterized by its cyclohexylamino and tert-butyl ester functionalities, serves as a key intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its role in the design of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and anti-inflammatory therapies. The unique structural features of this compound enable its incorporation into more complex pharmacophores, enhancing both the pharmacokinetic and pharmacodynamic properties of resultant drug candidates.

One of the most notable advancements involving tert-butyl 3-(cyclohexylamino)propanoate is its application in the synthesis of gamma-aminobutyric acid (GABA) analogs. GABAergic neurotransmission plays a critical role in modulating neuronal excitability, and dysregulation of this system is implicated in various neurological and psychiatric conditions. Researchers have utilized this compound to develop novel GABA receptor modulators with improved blood-brain barrier permeability and reduced off-target effects. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of derivatives synthesized from 66937-56-2 in preclinical models of epilepsy and anxiety disorders, showcasing its potential as a scaffold for CNS-targeted therapeutics.

Beyond neurological applications, recent investigations have explored the anti-inflammatory properties of compounds derived from tert-butyl 3-(cyclohexylamino)propanoate. The cyclohexylamino moiety appears to interact with specific inflammatory pathways, particularly those involving cyclooxygenase-2 (COX-2) and nuclear factor kappa B (NF-κB). A team at the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that structural modifications of 66937-56-2 yielded compounds with selective COX-2 inhibition, potentially offering safer alternatives to traditional nonsteroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal side effects.

The synthetic versatility of tert-butyl 3-(cyclohexylamino)propanoate has also been demonstrated in the development of prodrug strategies. Its tert-butyl ester group serves as a protective moiety that can be cleaved under physiological conditions, making it valuable for improving drug solubility and bioavailability. Recent work published in Molecular Pharmaceutics detailed how this property was exploited to enhance the delivery of poorly water-soluble anticancer agents, with the 66937-56-2 derivative acting as a bioreversible linker in tumor-targeted drug delivery systems.

From a chemical biology perspective, the compound has proven instrumental in probe development for studying protein-ligand interactions. The cyclohexylamino group provides an excellent handle for further functionalization, allowing researchers to create activity-based probes for target identification and validation. A 2024 study in Chemical Science utilized tert-butyl 3-(cyclohexylamino)propanoate as the foundation for developing fluorescent probes that selectively label cannabinoid receptors, enabling real-time visualization of receptor dynamics in living cells.

Looking forward, the applications of tert-butyl 3-(cyclohexylamino)propanoate (CAS: 66937-56-2) appear poised for expansion into additional therapeutic areas. Current research pipelines suggest its potential utility in developing treatments for metabolic disorders and infectious diseases. The compound's balanced lipophilicity and chemical stability make it particularly attractive for medicinal chemistry applications, while its relatively straightforward synthesis allows for cost-effective scale-up. As the pharmaceutical industry continues to seek novel chemical entities with improved drug-like properties, 66937-56-2 and its derivatives are likely to remain at the forefront of innovative drug discovery efforts.